Cas no 35405-71-1 (Cellobiosan)

Cellobiosan Properties

Names and Identifiers

• b-D-Glucopyranose,1,6-anhydro-4-O-b-D-glucopyranosyl-
• Cellobiosan
• (2S,4S,5S)-2-[[(2S,3R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 1,6-Anhydro-b-D-cellobiose
• 1,6-Anhydro-
• 1,6-Anhydro-4-O-
• 1,6-Anhydro-4-O-b-D-glucopyranosyl-b-D-glucopyranose
• 1,6-Anhydro-b-cellobiose
• 6,8-Dioxabicyclo[3.2.1]octane,b-D-glucopyranose deriv.
• A-cellobiose
• A-D-glucopyranose
• A-D-glucopyranosyl-
• beta-D-glucosyl-(1->4)-levoglucosan
• 4-O-(b-D-Glucopyranosyl)-1,6-anhydro-D-glucopyranose
• 1,6-Anhydro-beta-D-cellobiose
• SCHEMBL14636028
• 35405-71-1
• beta-D-glucosyl-(1->4)-1,6-anhydro-beta-D-glucose
• W-202449
• AKOS027250780
• 1,6-Anhydro-4-O-beta-D-glucopyranosyl-beta-D-glucopyranose
• (2S,3R,4S,5S,6R)-2-[[(1R,2S,3R,4R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-{[(1R,2S,3R,4R,5R)-3,4-DIHYDROXY-6,8-DIOXABICYCLO[3.2.1]OCTAN-2-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• CS-W020834
• HY-W040094
• LTYZUJSCZCPGHH-QRZGKKJRSA-N
• +Expand

• MDL： MFCD13182343
• InChIKey： LTYZUJSCZCPGHH-QRZGKKJRSA-N
• Inchi： InChI=1S/C12H20O10/c13-1-3-5(14)6(15)8(17)12(20-3)22-10-4-2-19-11(21-4)9(18)7(10)16/h3-18H,1-2H2/t3-,4-,5-,6+,7-,8-,9-,10-,11-,12+/m1/s1
• SMILES： C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]3CO[C@@H]([C@@H]([C@H]2O)O)O3)O)O)O)O

Computed Properties

• Exact Mass: 324.10600
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 324.10564683g/mol
• Heavy Atom Count: 22
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Topological Polar Surface Area: 158Ų

Experimental Properties

• LogP: -4.35160
• PSA: 158.30000
• Water Partition Coefficient: Soluble in water at 50mg/ml